N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-5-methoxy-4-oxo-1H-pyridine-2-carboxamide
• InChI: InChI=1S/C15H14N2O4/c1-9(18)10-4-3-5-11(6-10)17-15(20)12-7-13(19)14(21-2)8-16-12/h3-8H,1-2H3,(H,16,19)(H,17,20)
• InChI Key: IYILEYVVAKTEFW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC(=O)C(=CN2)OC
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol

Description

The compound “N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide” is a complex organic molecule. It contains an acetylphenyl group, a methoxy group, a dihydropyridine ring, and a carboxamide group. These functional groups suggest that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the dihydropyridine ring and the attachment of the acetylphenyl, methoxy, and carboxamide groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The dihydropyridine ring is a common feature in many biologically active compounds, and the acetylphenyl, methoxy, and carboxamide groups could contribute to its reactivity and potential interactions with biological targets.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. For example, the dihydropyridine ring might undergo oxidation or reduction reactions. The carboxamide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its precise molecular structure. Factors such as its size, shape, functional groups, and overall charge would influence properties like solubility, melting point, and reactivity.

Safety and Hazards

Without specific data, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and chemical biology. Future research could explore the synthesis, characterization, and potential uses of this compound.

Mechanism of Action

Target of Action

Similar compounds have been reported to target proteins like cd22 and 1-deoxy-D-xylulose-5-phosphate reductoisomerase (DXR) . These proteins play crucial roles in cellular processes such as cell signaling and metabolic pathways.

Mode of Action

For instance, some compounds inhibit DXR, a key enzyme in the methylerythritol phosphate (MEP) pathway . This inhibition disrupts the synthesis of isoprenes, which are vital to bacterial and parasitic metabolism .

Biochemical Pathways

The compound likely affects the MEP pathway, given its potential inhibition of DXR . The MEP pathway is responsible for the synthesis of isoprenes, which are essential components of various biomolecules. Disruption of this pathway can lead to significant downstream effects, including impaired cell growth and viability .

Result of Action

Similar compounds have demonstrated significant antibacterial activity against various bacterial strains . This suggests that N-(3-acetylphenyl)-5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxamide may also exhibit antimicrobial effects.